3,4-Methylenedioxycinnamaldehyde
3,4-Methylenedioxycinnamaldehyde
3-(3,4-Methylenedioxyphenyl)propenal is a member of benzodioxoles.
Brand Name:
Vulcanchem
CAS No.:
14756-00-4
VCID:
VC20959342
InChI:
InChI=1S/C10H8O3/c11-5-1-2-8-3-4-9-10(6-8)13-7-12-9/h1-6H,7H2/b2-1-
SMILES:
C1OC2=C(O1)C=C(C=C2)C=CC=O
Molecular Formula:
C10H8O3
Molecular Weight:
176.17 g/mol
3,4-Methylenedioxycinnamaldehyde
CAS No.: 14756-00-4
Cat. No.: VC20959342
Molecular Formula: C10H8O3
Molecular Weight: 176.17 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3-(3,4-Methylenedioxyphenyl)propenal is a member of benzodioxoles. |
|---|---|
| CAS No. | 14756-00-4 |
| Molecular Formula | C10H8O3 |
| Molecular Weight | 176.17 g/mol |
| IUPAC Name | (Z)-3-(1,3-benzodioxol-5-yl)prop-2-enal |
| Standard InChI | InChI=1S/C10H8O3/c11-5-1-2-8-3-4-9-10(6-8)13-7-12-9/h1-6H,7H2/b2-1- |
| Standard InChI Key | HZUFMSJUNLSDSZ-UPHRSURJSA-N |
| Isomeric SMILES | C1OC2=C(O1)C=C(C=C2)/C=C\C=O |
| SMILES | C1OC2=C(O1)C=C(C=C2)C=CC=O |
| Canonical SMILES | C1OC2=C(O1)C=C(C=C2)C=CC=O |
| Melting Point | 84 - 85 °C |
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